Cas no 5792-43-8 (O-propylhydroxylamine)

O-propylhydroxylamine structure
O-propylhydroxylamine structure
Product Name:O-propylhydroxylamine
CAS No:5792-43-8
MF:C3H9NO
MW:75.1096608638763
MDL:MFCD00516616
CID:2687395
PubChem ID:2768918
Update Time:2025-04-21

O-propylhydroxylamine Chemical and Physical Properties

Names and Identifiers

    • O-propylhydroxylamine
    • DTXSID60377669
    • Hydroxylamine, O-propyl-
    • EN300-206370
    • AKOS006283942
    • 5792-43-8
    • DB-130502
    • o-n-propylhydroxylamine
    • PROPOXYAMINE
    • n-propoxyamine
    • MDL: MFCD00516616
    • Inchi: 1S/C3H9NO/c1-2-3-5-4/h2-4H2,1H3
    • InChI Key: PRAARDGLAWZXML-UHFFFAOYSA-N
    • SMILES: O(CCC)N

Computed Properties

  • Exact Mass: 75.068413911Da
  • Monoisotopic Mass: 75.068413911Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 2
  • Complexity: 16.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 35.3Ų

O-propylhydroxylamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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$44.0 2023-09-16
Enamine
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$66.0 2023-09-16
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$94.0 2023-09-16
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$148.0 2023-09-16
Enamine
EN300-206370-1.0g
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$0.0 2023-06-07
Enamine
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$325.0 2023-09-16
Enamine
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$478.0 2023-02-22
Enamine
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$712.0 2023-02-22
Enamine
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$190.0 2023-09-16
Enamine
EN300-206370-5g
O-propylhydroxylamine
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$550.0 2023-09-16
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